![molecular formula C19H19ClN4O3S B213627 N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B213627.png)
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide, also known as NSC-743380, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment.
Scientific Research Applications
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Moreover, it has been found to be effective against cancer stem cells, which are responsible for tumor initiation and recurrence.
Mechanism of Action
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide exerts its anticancer effects by targeting the cell cycle and inducing apoptosis, or programmed cell death, in cancer cells. It inhibits the activity of cyclin-dependent kinases (CDKs), which are enzymes that regulate the cell cycle, leading to cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the activity of heat shock protein 90 (HSP90), which is involved in the stabilization and activation of various oncogenic proteins.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. Moreover, it has been found to have good oral bioavailability, which means it can be easily absorbed by the body when taken orally.
Advantages and Limitations for Lab Experiments
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments, including its low toxicity in normal cells, good oral bioavailability, and ability to target cancer stem cells. However, its limitations include its relatively low potency compared to other anticancer drugs and the need for further optimization to improve its efficacy.
Future Directions
There are several future directions for the research and development of N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of novel formulations and delivery systems to improve its efficacy and reduce its toxicity. Moreover, further studies are needed to investigate the potential applications of this compound in combination with other anticancer drugs and to identify biomarkers for patient selection and monitoring.
Synthesis Methods
N-{4-[(4-chloroanilino)sulfonyl]phenyl}-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide can be synthesized through a multistep process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-aminophenol to form 4-(4-chlorobenzenesulfonyl)aniline. This intermediate is then reacted with 4-carboxy-1-ethyl-5-methylpyrazole in the presence of a coupling agent to form the final product, this compound.
properties
Molecular Formula |
C19H19ClN4O3S |
---|---|
Molecular Weight |
418.9 g/mol |
IUPAC Name |
N-[4-[(4-chlorophenyl)sulfamoyl]phenyl]-1-ethyl-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C19H19ClN4O3S/c1-3-24-13(2)18(12-21-24)19(25)22-15-8-10-17(11-9-15)28(26,27)23-16-6-4-14(20)5-7-16/h4-12,23H,3H2,1-2H3,(H,22,25) |
InChI Key |
PNKYKYTWMCTZKK-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl)C |
Canonical SMILES |
CCN1C(=C(C=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.